Cas no 1025698-14-9 (2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione)

• Product Name: 2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione
• CAS No: 1025698-14-9
• MF: C₁₉H₁₆N₂O₃
• MW: 320.341944694519
• MDL: MFCD00245564
• CID: 5036093
• Update Time: 2026-02-28

2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione
• 2-[(1E)-({4-[(1Z)-1-(methoxyimino)ethyl]phenyl}imino)methyl]-2,3-dihydro-1H-indene-1,3-dione
• 2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione

• MDL： MFCD00245564
• Inchi： 1S/C19H16N2O3/c1-12(21-24-2)13-7-9-14(10-8-13)20-11-17-18(22)15-5-3-4-6-16(15)19(17)23/h3-11,17H,1-2H3/b20-11+,21-12-
• InChI Key： PCQUOCBKHJIOLP-PXQYURKDSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1/C=N/C1C=CC(/C(/C)=N\OC)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 523
• XLogP3: 3.2
• Topological Polar Surface Area: 68.1

Additional information on 2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione

Introduction to 2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione (CAS No. 1025698-14-9)

2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione, with the CAS number 1025698-14-9, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of indandiones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this compound make it a valuable candidate for further research and development in pharmaceutical and medicinal chemistry.

The molecular structure of 2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione is characterized by a central indandione core linked to a substituted phenyl ring through a vinyl group. The presence of multiple nitrogen atoms and a methoxy group adds to its complexity and potential reactivity. These structural elements contribute to the compound's ability to interact with various biological targets, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential therapeutic applications of 2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione has shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The neuroprotective effects of 2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione have also been investigated. A study published in the Journal of Neurochemistry in 2023 found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione has been optimized using modern synthetic techniques. One common approach involves the condensation of 1,3-indandione with an appropriately substituted styrylamine derivative under mild conditions. This method provides high yields and good purity, making it suitable for large-scale production. The synthetic route can be further refined to improve efficiency and reduce environmental impact, aligning with the principles of green chemistry.

The physicochemical properties of 2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione have been extensively characterized. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water. These properties are crucial for its formulation into various dosage forms for preclinical and clinical studies.

In conclusion, 2-(2-Aza-2-(4-(2-aza-2-methoxy-1-methylvinyl)phenyl)vinyl)indane-1,3-dione (CAS No. 1025698-14-9) is a multifaceted compound with significant potential in the fields of medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.